Cas no 70452-47-0 (4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione)
70452-47-0 structure
Product Name:4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
CAS No:70452-47-0
MF:C17H17N3O3S
MW:343.40018248558
MDL:MFCD00171216
CID:889606
PubChem ID:716384
Update Time:2025-04-19
4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenyl-5-(3,4,5-trimethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
- 4-phenyl-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thione
- 4h-1,2,4-triazole-3-thiol,4-phenyl-5-(3,4,5-trimethoxyphenyl)
- 4-phenyl-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazole-3-thiol
- 4-phenyl-5-(3,4,5-trimethoxy-phenyl)-2,4-dihydro-[1,2,4]triazole-3-thione
- 4-phenyl-5-(3,4,5-trimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-phenyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
- 4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
- MFCD00171216
- EN300-110566
- CCG-18993
- SCHEMBL10012170
- SR-01000418043-1
- AKOS000268436
- Oprea1_716558
- CS-0302568
- 70452-47-0
- Oprea1_652770
- MS-6832
- DTXSID30352004
- AB00095317-01
- AKOS000347345
- SR-01000418043
- 4-PHENYL-3-(3,4,5-TRIMETHOXYPHENYL)-1,2,4-TRIAZOLINE-5-THIONE
- SR-01000418043-2
- STK868499
- STK131464
-
- MDL: MFCD00171216
- Inchi: 1S/C17H17N3O3S/c1-21-13-9-11(10-14(22-2)15(13)23-3)16-18-19-17(24)20(16)12-7-5-4-6-8-12/h4-10H,1-3H3,(H,19,24)
- InChI Key: JUOJRUNKJAFMSP-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 343.09900
- Monoisotopic Mass: 343.09906259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- PSA: 97.20000
- LogP: 3.24880
4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB161252-1 g |
4-Phenyl-3-(3,4,5-trimethoxyphenyl)-1,2,4-triazoline-5-thione |
70452-47-0 | 1 g |
€132.50 | 2023-07-20 | ||
| abcr | AB161252-2 g |
4-Phenyl-3-(3,4,5-trimethoxyphenyl)-1,2,4-triazoline-5-thione |
70452-47-0 | 2 g |
€167.50 | 2023-07-20 | ||
| abcr | AB161252-5 g |
4-Phenyl-3-(3,4,5-trimethoxyphenyl)-1,2,4-triazoline-5-thione |
70452-47-0 | 5 g |
€290.00 | 2023-07-20 | ||
| abcr | AB161252-10 g |
4-Phenyl-3-(3,4,5-trimethoxyphenyl)-1,2,4-triazoline-5-thione |
70452-47-0 | 10 g |
€325.00 | 2023-07-20 | ||
| Chemenu | CM524301-1g |
4-Phenyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
70452-47-0 | 97% | 1g |
$291 | 2024-07-24 | |
| Enamine | EN300-110566-0.05g |
4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione |
70452-47-0 | 0.05g |
$73.0 | 2023-06-10 | ||
| Enamine | EN300-110566-0.1g |
4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione |
70452-47-0 | 0.1g |
$77.0 | 2023-06-10 | ||
| Enamine | EN300-110566-0.25g |
4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione |
70452-47-0 | 0.25g |
$80.0 | 2023-06-10 | ||
| Enamine | EN300-110566-0.5g |
4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione |
70452-47-0 | 0.5g |
$84.0 | 2023-06-10 | ||
| Enamine | EN300-110566-1.0g |
4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione |
70452-47-0 | 1g |
$87.0 | 2023-06-10 |
4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
70452-47-0 (4-phenyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione) Related Products
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